Cas no 1448536-57-9 (Methyl imidazo[1,2-A]pyrazine-6-carboxylate)

Methyl imidazo[1,2-a]pyrazine-6-carboxylate is a heterocyclic compound featuring a fused imidazo-pyrazine core with a methyl ester functional group at the 6-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The ester moiety allows further derivatization, facilitating the introduction of diverse functional groups. High purity grades are available, ensuring reproducibility in research and industrial processes. The compound’s stability under standard conditions makes it suitable for long-term storage and handling in synthetic workflows.
Methyl imidazo[1,2-A]pyrazine-6-carboxylate structure
1448536-57-9 structure
Product Name:Methyl imidazo[1,2-A]pyrazine-6-carboxylate
CAS No:1448536-57-9
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD27991987
CID:4823339
Update Time:2026-02-27

Methyl imidazo[1,2-A]pyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • METHYL IMIDAZO[1,2-A]PYRAZINE-6-CARBOXYLATE
    • Imidazo[1,2-a]pyrazine-6-carboxylic acid, methyl ester
    • Imidazo[1,2-a]pyrazine-6-carboxylic acid methyl ester
    • Methyl imidazo[1,2-A]pyrazine-6-carboxylate
    • MDL: MFCD27991987
    • Inchi: 1S/C8H7N3O2/c1-13-8(12)6-5-11-3-2-9-7(11)4-10-6/h2-5H,1H3
    • InChI Key: KYTFUQMKAMGGQM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN2C=CN=C2C=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.5

Methyl imidazo[1,2-A]pyrazine-6-carboxylate Pricemore >>

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